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Cat. No.: B15582504 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MX1013, also known as Z-VD-FMK, is a potent, irreversible dipeptide pan-caspase inhibitor

with significant anti-apoptotic activity.[1][2] It is a valuable tool in apoptosis research,

demonstrating protective effects in various cell culture and in vivo models.[2] Accurate

preparation of a stock solution is the first critical step for reliable and reproducible experimental

results. Dimethyl sulfoxide (DMSO) is a common solvent for MX1013 due to its excellent

solubilizing properties.[3] This document provides a detailed protocol for the preparation,

storage, and safe handling of MX1013 stock solutions in DMSO.

Physicochemical Properties and Storage
Recommendations
A comprehensive understanding of the properties of MX1013 and DMSO is essential for proper

handling and use. The key quantitative data is summarized in the table below for easy

reference.
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Parameter Value Reference

MX1013

IUPAC Name

5-fluoro-3-[[(2S)-3-methyl-1-

oxo-2-

[[(phenylmethoxy)carbonyl]ami

no]butyl]amino]-4-oxo-

pentanoic acid

[4]

Synonyms
Z-Val-Asp-Fluoromethyl

Ketone, Z-VD-FMK, CV1013
[1][4]

Molecular Formula C₁₈H₂₃FN₂O₆ [4]

Molecular Weight 382.4 g/mol [4]

Purity ≥98% [3]

Appearance Solid [3]

Solubility in DMSO ~30 mg/mL [3][4]

Recommended Storage (Solid) -20°C [3]

Stability (Solid) ≥4 years at -20°C [3]

DMSO

Molecular Formula C₂H₆OS [5]

Molecular Weight 78.13 g/mol [5]

Purity
≥99% (Anhydrous

recommended)
[5]

Hazards
Combustible liquid, readily

absorbed through skin
[6][7]

Recommended Storage
Room temperature in a dry,

well-ventilated place
[6][8]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.caymanchem.com/product/27904/mx1013
https://www.medchemexpress.com/mx1013.html
https://www.caymanchem.com/product/27904/mx1013
https://www.caymanchem.com/product/27904/mx1013
https://www.caymanchem.com/product/27904/mx1013
https://cdn.caymanchem.com/cdn/insert/27904.pdf
https://cdn.caymanchem.com/cdn/insert/27904.pdf
https://cdn.caymanchem.com/cdn/insert/27904.pdf
https://www.caymanchem.com/product/27904/mx1013
https://cdn.caymanchem.com/cdn/insert/27904.pdf
https://cdn.caymanchem.com/cdn/insert/27904.pdf
https://www.scbt.com/p/dimethyl-sulfoxide-dmso-67-68-5
https://www.scbt.com/p/dimethyl-sulfoxide-dmso-67-68-5
https://www.scbt.com/p/dimethyl-sulfoxide-dmso-67-68-5
https://greenfield.com/wp-content/uploads/2018/11/Dimethyl-Sulfoxide-DMSO.pdf
https://support.al.umces.edu/spotlight-on-dmso/
https://greenfield.com/wp-content/uploads/2018/11/Dimethyl-Sulfoxide-DMSO.pdf
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/DimethylSulfoxide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Preparing a 10 mM MX1013
Stock Solution in DMSO
This protocol outlines the procedure for preparing a 10 mM stock solution of MX1013 in DMSO.

This is a common concentration for subsequent dilutions to working concentrations for various

in vitro and in vivo experiments.

Materials and Equipment
MX1013 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber or opaque microcentrifuge tubes or vials with secure caps

Calibrated analytical balance

Vortex mixer

Calibrated micropipettes and sterile, chemical-resistant tips

Personal Protective Equipment (PPE): Safety goggles, lab coat, and appropriate gloves

(butyl rubber, fluoroelastomer, neoprene, or thick latex gloves are recommended over nitrile

for prolonged contact).[7]

Procedure
Preparation and Safety Precautions:

Work in a well-ventilated area, preferably a chemical fume hood.[9]

Ensure all equipment is clean, dry, and sterile.

Wear appropriate PPE, including safety goggles, a lab coat, and suitable gloves.[7][9]

Remember that DMSO can facilitate the absorption of chemicals through the skin.[6][7]

Calculating the Required Mass of MX1013:
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To prepare a 10 mM stock solution, first determine the desired final volume (e.g., 1 mL).

Use the following formula to calculate the mass of MX1013 required:

Mass (g) = Desired Concentration (mol/L) x Molecular Weight ( g/mol ) x Volume (L)

For a 1 mL (0.001 L) of a 10 mM (0.01 mol/L) solution:

Mass (g) = 0.01 mol/L x 382.4 g/mol x 0.001 L = 0.003824 g = 3.824 mg

Weighing MX1013:

Carefully weigh out the calculated amount of MX1013 powder using a calibrated analytical

balance.

Transfer the powder to a sterile, appropriately labeled amber or opaque microcentrifuge

tube or vial.

Dissolving MX1013 in DMSO:

Add the desired volume of anhydrous DMSO to the tube containing the MX1013 powder.

Securely cap the tube.

Vortex the solution until the MX1013 is completely dissolved. Gentle warming (to room

temperature if stored cold) may aid dissolution, but avoid excessive heat.[7]

Storage and Handling of the Stock Solution:

Store the 10 mM MX1013 stock solution in DMSO at -20°C in small aliquots to avoid

repeated freeze-thaw cycles.[10][11]

When preparing working solutions, dilute the stock solution with the appropriate aqueous

buffer or cell culture medium immediately before use.[3]

Aqueous solutions of MX1013 are not recommended for storage for more than one day.[3]

To minimize the risk of precipitation when diluting into an aqueous solution, it is

recommended to perform the dilution in a stepwise manner.[10]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b15582504?utm_src=pdf-body
https://www.benchchem.com/product/b15582504?utm_src=pdf-body
https://www.benchchem.com/product/b15582504?utm_src=pdf-body
https://www.benchchem.com/product/b15582504?utm_src=pdf-body
https://www.benchchem.com/product/b15582504?utm_src=pdf-body
https://www.benchchem.com/product/b15582504?utm_src=pdf-body
https://support.al.umces.edu/spotlight-on-dmso/
https://www.benchchem.com/product/b15582504?utm_src=pdf-body
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://ziath.com/images/pdf/samples_in_dmso_what_an_end_user_needs_to_know.pdf
https://cdn.caymanchem.com/cdn/insert/27904.pdf
https://www.benchchem.com/product/b15582504?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/27904.pdf
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathways and Experimental Workflow
The following diagrams illustrate the role of caspases in apoptosis, the mechanism of action of

MX1013, and the experimental workflow for preparing the stock solution.
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Caption: Apoptotic pathway and MX1013 inhibition.
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Caption: Workflow for preparing MX1013 stock solution.

Safety Precautions
Working with DMSO requires special care due to its ability to be readily absorbed through the

skin, potentially carrying dissolved substances with it.[6][7]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, a lab coat, and gloves.[9] For handling DMSO, butyl rubber, fluoroelastomer,

neoprene, or thick (15 mil) latex gloves are recommended over nitrile gloves, which can

degrade with prolonged exposure.[7]

Ventilation: Work in a well-ventilated area, such as a chemical fume hood, to avoid inhaling

vapors.[9]

Spills: In case of a small spill, absorb the liquid with an inert material and dispose of it as

chemical waste.[9] For larger spills, evacuate the area and follow institutional safety

protocols.[9]

First Aid: If DMSO comes into contact with the skin, wash the affected area thoroughly with

soap and water.[9] If it gets into the eyes, flush with copious amounts of water for at least 15

minutes and seek medical attention.[9] If inhaled, move to fresh air.[9]

Stability and Storage of Stock Solutions
The stability of compounds in DMSO is a critical factor for ensuring the validity of experimental

data.

Storage Temperature: The prepared MX1013 stock solution in DMSO should be stored at

-20°C.[3]

Aliquoting: To maintain the integrity of the stock solution, it is highly recommended to aliquot

it into single-use volumes. This practice minimizes the number of freeze-thaw cycles, which

can lead to compound degradation and precipitation.[10][11]

Moisture: DMSO is hygroscopic and will absorb moisture from the air.[8] This can affect the

solubility and stability of the dissolved compound.[11] Ensure that storage vials are tightly
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sealed.

Long-term Storage: While the solid form of MX1013 is stable for at least four years at -20°C,

the stability of the DMSO stock solution is more limited.[3] It is recommended to use the

stock solution within one to six months when stored at -20°C or -80°C, respectively.[10] For

longer-term storage, re-qualification of the solution's integrity may be necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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